Hexagonal Phase Transition Temperature Shift
The position of the double bond in the 18:1 acyl chain dictates the bilayer-to-hexagonal (HII) phase transition temperature (TH) of phosphatidylethanolamines. In a controlled study of di-18:1 PE isomers, the TH for the 11-cis double bond isomer (cis-vaccenoyl) was measured at 28°C, compared to 8°C for the 9-cis double bond isomer (oleoyl) and 37°C for the 6-cis double bond isomer [1]. This 20°C differential in TH between vaccenoyl- and oleoyl-containing PEs has direct consequences for membrane fusion propensity and lipid packing under physiological or near-physiological temperature conditions. While the target compound is a mixed-chain species (16:1/18:1), the presence of the vaccenoyl chain at the sn-2 position is expected to elevate the TH relative to the corresponding oleoyl analog (1-palmitoleoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine), providing a wider temperature window for lamellar phase stability and reduced spontaneous curvature at a given temperature.
| Evidence Dimension | Bilayer-to-hexagonal phase transition temperature (TH) |
|---|---|
| Target Compound Data | Extrapolated from di-18:1 PE data; expected TH > YOPE (oleoyl analog) due to 11-cis double bond position |
| Comparator Or Baseline | di-18:1(cis-Δ9) PE (oleoyl): TH = 8°C; di-18:1(cis-Δ11) PE (vaccenoyl): TH = 28°C |
| Quantified Difference | ΔTH = +20°C for Δ11 vs. Δ9 double bond position |
| Conditions | Differential scanning calorimetry (DSC) and X-ray diffraction on fully hydrated di-18:1 PE dispersions [1] |
Why This Matters
A higher TH implies that membranes containing this lipid remain in the lamellar (bilayer) phase over a broader temperature range before transitioning to the fusogenic hexagonal phase, which is critical for applications requiring defined lamellar stability, such as supported lipid bilayer formation or controlled release liposomes.
- [1] Epand, R. M., et al. (1996). Role of the position of unsaturation on the phase behavior and intrinsic curvature of phosphatidylethanolamines. Biophysical Journal, 71(4), 1806-1810. View Source
